Cas no 5852-19-7 ((3,6-dichloro-1-benzothiophen-2-yl)(4-methylpiperazin-1-yl)methanone)

• Product Name: (3,6-dichloro-1-benzothiophen-2-yl)(4-methylpiperazin-1-yl)methanone
• CAS No: 5852-19-7
• MF: C₁₄H₁₄Cl₂N₂OS
• MW: 329.244760036469
• CID: 1610829
• PubChem ID: 794591
• Update Time: 2025-04-21

(3,6-dichloro-1-benzothiophen-2-yl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,6-dichloro-1-benzothiophen-2-yl)(4-methylpiperazin-1-yl)methanone
• (3,6-Dichloro-benzo[b]thiophen-2-yl)-(4-methyl-piperazin-1-yl)-methanone
• Methanone, (3,6-dichlorobenzo[b]thien-2-yl)(4-methyl-1-piperazinyl)-
• (3,6-dichloro-1-benzothiophen-2-yl)-(4-methylpiperazin-1-yl)methanone
• AKOS000532447
• AB00099314-01
• Cambridge id 5852197
• BIM-0035533.P001
• 1-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-4-methylpiperazine
• Oprea1_687222
• SCHEMBL3455484
• 5852-19-7
• STL333461
• Oprea1_659311
• CBMicro_035691
• DTXSID60355240

• Inchi： 1S/C14H14Cl2N2OS/c1-17-4-6-18(7-5-17)14(19)13-12(16)10-3-2-9(15)8-11(10)20-13/h2-3,8H,4-7H2,1H3
• InChI Key： LKEMJHAHYXGXNL-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2SC=1C(N1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 328.02062
• Monoisotopic Mass: 328.020389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 3.8

Experimental Properties

• Density: 1.412
• Boiling Point: 490.2°C at 760 mmHg
• Flash Point: 250.2°C
• Refractive Index: 1.659
• PSA: 23.55